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Compound of Interest

2-(2-Hydroxyethyl)furan-3-
Compound Name:
carboxylic acid

Cat. No.: B13287662

Get Quote

Executive Safety Summary

2-(2-Hydroxyethyl)furan-3-carboxylic acid is a functionalized furan derivative containing both

a carboxylic acid and a primary alcohol moiety. While not classified as an acutely toxic P-listed
substance by the EPA, its structural properties dictate specific handling to prevent
polymerization, exothermic degradation, or regulatory non-compliance.

Immediate Hazard Profile (GHS):

o H315: Causes skin irritation.[1][2][3][4]

e H319: Causes serious eye irritation.[1][2][3][4][5]
o H335: May cause respiratory irritation.[2][3][4][6]

Core Disposal Directive: Treat all waste streams containing this compound as Hazardous
Chemical Waste. Do not dispose of via sanitary sewer systems, even if neutralized. The furan
ring is susceptible to ring-opening and polymerization in the presence of strong mineral acids
or oxidizers, creating potential for unexpected heat generation in waste containers.
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Chemical Characterization & Waste Classification[9]

To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local
regulations, this compound must be classified based on its "Characteristic" properties, as it is
not a specifically listed (U or P list) waste.

Parameter Characteristic Waste Code Implications

Ignitability (D0O01): Unlikely for
solid; possible if dissolved in

Furan ring, Carboxylic acid, organic solvents.Corrosivity

Functional Groups Alcohol (D002): Applicable if aqueous

solution pH

2.

) Weak acid. Capable of
o ~3.5 - 4.5 (Estimated based on o o
Acidity (pKa) 3 furoic acid) mobilizing metals if improperly
disposed of in landfills.

Reactive (D003): Generally

stable, but can polymerize

Reactivity Acid-sensitive (Furan ring) _ _ o
violently with strong oxidizing
acids (e.g., Nitric Acid).

High mobility in aqueous

Solubility Moderate (Water/Alcohols) environments; requires

containment.

Critical Incompatibilities & Segregation

Expert Insight: The most common disposal error with furan derivatives is commingling them
with strong oxidizing acids. The furan ring is electron-rich and prone to rapid, exothermic
oxidation or polymerization.

Segregation Matrix
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Chemical Class Compatibility Status Mechanism of Hazard

Violent oxidation; ring
o ) ) ] cleavage; potential formation
Nitric Acid / Chromic Acid INCOMPATIBLE _ _
of explosive nitro-compounds

or unstable tars.

Exothermic neutralization. Safe
Strong Bases (NaOH, KOH) Compatible (with care) if performed slowly to create a

stable carboxylate salt.

) Safe for co-disposal in
Halogenated Solvents Compatible
"Halogenated Waste" streams.

Furan derivatives can form
Peroxides INCOMPATIBLE peroxides or catalyze
decomposition.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance

Use this protocol for expired shelf-stock or surplus solid material.
o Container Selection: Use a high-density polyethylene (HDPE) or glass amber jar.
e Labeling: Affix a hazardous waste label.

o Primary Constituent:[1][7] 2-(2-Hydroxyethyl)furan-3-carboxylic acid.

o Hazard Check: Irritant.[2][4][5][8]

o Solvent Dissolution (Optional but Recommended): To facilitate incineration, dissolve the solid
in a minimal amount of combustible solvent (e.g., Acetone or Methanol) if your facility
requires liquid waste for fuel blending.

o Ratio: 10g solid : 50mL solvent.

o Transfer: Move to the central "Organic Waste" accumulation area.
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Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Use this protocol for mother liquors or extraction solvents.
e pH Check: Measure the pH of the waste stream.
o If pH < 2: Neutralize slowly with 10% Sodium Bicarbonate (

) to pH 5-9. Caution: Gas evolution (

) will occur.
» Solvent Identification:
o If Aqueous:[9] Collect in "Aqueous Waste - Organic Contaminated" drum.
o If Organic (DCM, Ethyl Acetate): Collect in "Organic Solvent Waste" drum.

o Segregation: Ensure the receiving drum does NOT contain concentrated Nitric Acid or strong
oxidizers.

Waste Stream Decision Matrix

The following diagram illustrates the logical flow for determining the correct disposal path
based on the state of the material.
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Waste Generation:
2-(2-Hydroxyethyl)furan-3-carboxylic acid

Determine Physical State

Pure Substance \\Reaction Mix

Solid Waste Liguid/Solution Waste

Destruction Method:

I)
High-Temp Incineration SIS B

>10% Organic \Mostly Water

Organic Solvent

(e.g., DCM, MeOH) Aqueous Solution

Destruction Method:
Fuel Blending/Incineration

Neutralize with NaHCO3
(Target pH 5-9)

Destruction Method:
Aqueous Treatment/Biotreatment

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and treating furan-derivative waste streams to ensure
regulatory compliance and safety.

Emergency Spill Response
Immediate Action:
 |solate: Evacuate the immediate area if dust is generated.

o PPE: Wear Nitrile gloves, safety goggles, and a lab coat. If powder is fine, use an N95
respirator.

» Neutralization (Liquids): Cover spill with Sodium Bicarbonate or a commercial acid spill kit.
Wait for effervescence to cease.

e Cleanup:
o Solids: Sweep carefully to avoid dust generation. Place in a sealed bag.

o Liquids: Absorb with vermiculite or dry sand. Do not use sawdust (combustible organic +
acid risk).

Decontamination: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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